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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B1157689

Get Quote

Executive Summary & Chemical Identity

Spaglumic Acid-d3 (N-Acetyl-d3-L-aspartyl-L-glutamic acid) is the stable isotope-labeled
analog of N-Acetylaspartylglutamate (NAAG). It serves as the "gold standard" Internal Standard
(IS) for the quantification of NAAG in biological matrices (brain tissue, CSF, plasma) via LC-
MS/MS.

Unlike generic reagents, the handling of Spaglumic Acid-d3 requires a dual-focus approach:
Chemical Safety (protecting the scientist) and Isotopic Integrity (protecting the data). This guide
synthesizes standard safety protocols with specialized handling requirements for deuterated
reference materials.
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Property Specification

Chemical Name N-Acetyl-d3-L-aspartyl-L-glutamic acid
Synonyms NAAG-d3; N-Acetylaspartylglutamate-d3
Parent CAS 3106-85-2 (Unlabeled)

Vendor Specific (Often unassigned; refer to
Labeled CAS

parent)
Molecular Formula
Molecular Weight 307.27 g/mol (vs. 304.25 g/mol for unlabeled)
Typically
Isotopic Purity
Deuterium
Water (
Solubility
mg/mL), Methanol, dilute buffers
Appearance White to off-white lyophilized powder

Hazard Identification & Toxicology (GHS)

While Spaglumic Acid is an endogenous neuropeptide and generally considered low-toxicity
compared to synthetic xenobiotics, it is classified as a laboratory irritant. The following GHS
classifications apply to the bulk powder form.

GHS Classification[5]

» Skin Corrosion/Irritation: Category 2 (H315)[1]
o Serious Eye Damage/Irritation: Category 2A (H319)[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)
[1]

Precautionary Statements
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o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]
e P280: Wear protective gloves/eye protection/face protection.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Emergency Response Logic

The following diagram outlines the immediate decision logic for exposure incidents.

Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

/ ' \

Wash with soap & water
(15 mins). Remove contam.
clothing.

Flush with water (15 mins). Move to fresh air.
Remove contacts. Support breathing if needed.

Seek Medical Attention

(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response protocol for Spaglumic Acid-d3 exposure. Prioritize
decontamination before seeking medical aid.

Technical Handling: Preserving Isotopic Integrity
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Expertise Insight: The primary risk with deuterated standards is not toxicity, but isotopic
exchange and hygroscopicity.

e The Stability Factor: In Spaglumic Acid-d3, the deuterium atoms are typically located on the
acetyl methyl group (

). These C-D bonds are non-exchangeable in aqueous solution under neutral conditions.

e The Risk: If the material is exposed to moisture (hygroscopic), the accurate mass weight
calculation shifts due to water weight, leading to quantitative errors in stock preparation.

Storage & Stability Protocol

Parameter Condition Rationale

Prevents hydrolytic

Long-term Storage -20°C (Desiccated) degradation and bacterial
growth.
) ] Stable for ~1-2 weeks in
Short-term (Working) 4°C (Solution)
aqueous buffer (pH 6-7).
Repeated cycling promotes
Freeze/Thaw Avoid P ) Y ) g- P )
condensation inside the vial.
Material will absorb
Hygroscopicity High atmospheric water rapidly

upon opening.

The "Equilibration Rule" (Crucial Step)

Before opening the vial, you must allow the container to equilibrate to room temperature
(approx. 30-60 minutes) inside a desiccator.

e Why? Opening a cold vial in humid lab air causes immediate condensation on the powder.
This water weight will be weighed along with the compound, resulting in a lower-than-
calculated concentration of the actual standard.

Experimental Workflow: Stock Solution Preparation
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This protocol ensures the preparation of a primary stock solution suitable for LC-MS/MS
calibration.

Reagents Required:
e Spaglumic Acid-d3 Reference Standard
e LC-MS Grade Water (or 50:50 Water/Methanol)

o Class A Volumetric Flask (or calibrated pipette for small volumes)

Step-by-Step Methodology

o Equilibrate: Remove vial from -20°C storage. Place in a desiccator and allow to reach room
temperature (Wait time: 45 mins).

» Weighing (Difference Method):
o Tare the balance with the empty receiving vessel.
o Rapidly weigh the Spaglumic Acid-d3.

o Note: Due to high cost, often the entire vial content (e.g., 1 mg or 5 mg) is solubilized
directly in the manufacturer's vial to avoid transfer loss.

e Solubilization:
o Add LC-MS Grade Water to achieve a target concentration (typically 1 mg/mL or 10 mM).

o Calculation: For 1 mg of Spaglumic Acid-d3 (MW 307.27), add 3.25 mL of water to
achieve ~1 mM concentration.

o Vortex gently for 30 seconds. Sonication is rarely needed but permissible for 1 minute if
particles persist.

e Aliquot & Store:

o Immediately divide the stock into single-use aliquots (e.g., 100 pL).
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o Store at -80°C for maximum stability (up to 6 months).
Workflow Visualization

Prevent Condensation Desiccator Dissolve Add LC-MS Grade Water Vortex Gently Preserve Aliquot & Store
-20° . ) ) ————————p>|
Reme fiem 2Ue (45 mins to RT) (Direct to Vial) (30 sec) (-80°C)

Click to download full resolution via product page

Figure 2: Stock solution preparation workflow emphasizing the critical temperature equilibration
step to prevent hygroscopic error.

Analytical Application: LC-MS/MS Considerations
When using Spaglumic Acid-d3 as an Internal Standard:
e Mass Shift: The d3 label provides a +3 Da shift.

o Analyte (NAAG) Transition: 305.1

148.0 (Example negative mode).

o IS (NAAG-d3) Transition: 308.1

151.0.

o Check: Ensure your mass resolution is sufficient to prevent "cross-talk” between the
unlabeled M+3 isotope and the d3 peak, although +3 Da is usually sufficient for unit
resolution instruments.

o Retention Time: Deuterated isotopes may elute slightly earlier than the non-labeled analyte
due to the "Deuterium Isotope Effect” on lipophilicity. Expect a shift of 0.05 — 0.1 minutes;
this is normal and does not invalidate the method.

Disposal & Environmental Safety[6][7]

Although Spaglumic Acid is biodegradable:

» Disposal: Dispose of as organic chemical waste. Do not pour down the drain.
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o Contamination: Treat all wipes and pipette tips contacting the substance as chemically
contaminated solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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